Cas no 74903-54-1 (6-Sulfanyloctanoic acid)

6-Sulfanyloctanoic acid structure
6-Sulfanyloctanoic acid structure
Product Name:6-Sulfanyloctanoic acid
CAS No:74903-54-1
MF:C8H16O2S
MW:176.276441574097
CID:2801016
PubChem ID:656431
Update Time:2024-03-01

6-Sulfanyloctanoic acid Chemical and Physical Properties

Names and Identifiers

    • 6-sulfanyloctanoic acid
    • 6-thiooctanoic acid
    • 6-Sulfanyloctanoic acid
    • Inchi: 1S/C8H16O2S/c1-2-7(11)5-3-4-6-8(9)10/h7,11H,2-6H2,1H3,(H,9,10)
    • InChI Key: LABZAONVGARYLS-UHFFFAOYSA-N
    • SMILES: SC(CC)CCCCC(=O)O

Computed Properties

  • Exact Mass: 176.08710092g/mol
  • Monoisotopic Mass: 176.08710092g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 6
  • Complexity: 115
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 38.3
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